3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide

• IUPAC Name: (E)-3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C18H17Cl2NO/c1-3-13-6-4-5-12(2)18(13)21-17(22)10-8-14-7-9-15(19)11-16(14)20/h4-11H,3H2,1-2H3,(H,21,22)/b10-8+
• InChI Key: WBBFDMJFKOFZCA-CSKARUKUSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C=CC2=C(C=C(C=C2)Cl)Cl)C
• Isomeric SMILES: CCC1=CC=CC(=C1NC(=O)/C=C/C2=C(C=C(C=C2)Cl)Cl)C
• Molecular Formula: C18H17Cl2NO
• Molecular Weight: 334.2 g/mol

Description

3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide, also known as DCM, is a chemical compound that has gained significant attention in scientific research. DCM is a synthetic compound that is used in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide is not fully understood. However, studies have shown that it acts as a potent inhibitor of tubulin polymerization, which is essential for cell division and growth. 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide also induces apoptosis in cancer cells by activating the caspase pathway. In addition, it has been shown to modulate the activity of various enzymes and receptors involved in cellular signaling pathways.
Biochemical and Physiological Effects:
3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It also exhibits anti-inflammatory activity by inhibiting the production of inflammatory cytokines. 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide has been shown to modulate the activity of various enzymes and receptors involved in cellular signaling pathways. It also has neuroprotective effects and has been studied for its potential in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide in lab experiments is its potent biological activity. It exhibits potent anti-cancer activity and has neuroprotective effects. It also has a well-defined mechanism of action, which makes it a valuable tool for studying cellular signaling pathways. However, one of the limitations of using 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide in lab experiments is its toxicity. It is a synthetic compound that can be toxic to cells at high concentrations. Therefore, it is essential to use appropriate safety measures when handling 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide in lab experiments.

Future Directions

There are several future directions for the study of 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide. One of the future directions is the development of 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide analogs with improved potency and selectivity. Another future direction is the study of 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide in combination with other anti-cancer drugs to enhance its therapeutic potential. 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide can also be studied for its potential in treating other diseases, such as Alzheimer's disease and Parkinson's disease. The study of 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide can also be extended to animal models to evaluate its efficacy and safety in vivo.
Conclusion:
In conclusion, 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide is a synthetic compound that has gained significant attention in scientific research. It is used in various fields, including medicinal chemistry, biochemistry, and pharmacology. 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide exhibits potent anti-cancer activity, neuroprotective effects, and modulates the activity of various enzymes and receptors involved in cellular signaling pathways. However, it is essential to use appropriate safety measures when handling 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide in lab experiments due to its toxicity. The study of 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide has several future directions, including the development of 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide analogs with improved potency and selectivity and the study of 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide in combination with other anti-cancer drugs.

Synthesis Methods

3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide is synthesized using a multistep process that involves various chemical reactions. The synthesis process starts with the reaction of 2,4-dichlorobenzonitrile with 2-ethyl-6-methylaniline in the presence of a base to form 2,4-dichloro-N-(2-ethyl-6-methylphenyl)benzamide. The next step involves the reaction of the benzamide with acryloyl chloride in the presence of a base to form 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide. The final product is purified using column chromatography.

Scientific Research Applications

3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide has been extensively studied for its biological activity and therapeutic potential. It is used in various scientific research applications, including drug discovery, cancer research, and neuroscience. 3-(2,4-dichlorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide has been shown to exhibit potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells. It also has neuroprotective effects and has been studied for its potential in treating neurodegenerative diseases.